Cas no 898760-81-1 (3-(3-Bromophenyl)-3',5'-difluoropropiophenone)

• Product Name: 3-(3-Bromophenyl)-3',5'-difluoropropiophenone
• CAS No: 898760-81-1
• MF: C₁₅H₁₁BrF₂O
• MW: 325.148050546646
• CID: 4719039
• Update Time: 2025-05-21

3-(3-Bromophenyl)-3',5'-difluoropropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)-3',5'-difluoropropiophenone
• 3-(3-bromophenyl)-1-(3,5-difluorophenyl)propan-1-one
• 3-(3-Bromophenyl)-3',5'-difluoropropiophenone

• Inchi： 1S/C15H11BrF2O/c16-12-3-1-2-10(6-12)4-5-15(19)11-7-13(17)9-14(18)8-11/h1-3,6-9H,4-5H2
• InChI Key： CMBRBSIPWHMENK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCC(C1C=C(C=C(C=1)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 301
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3-(3-Bromophenyl)-3',5'-difluoropropiophenone

3-(3-Bromophenyl)-3',5'-difluoropropiophenone (CAS No. 898760-81-1): A Versatile Fluorinated Aromatic Ketone for Advanced Applications

In the realm of fluorinated aromatic compounds, 3-(3-Bromophenyl)-3',5'-difluoropropiophenone (CAS No. 898760-81-1) stands out as a structurally unique and functionally diverse chemical entity. This brominated difluoropropiophenone derivative has garnered significant attention in pharmaceutical research, material science, and specialty chemical synthesis due to its distinctive molecular architecture and reactivity profile.

The molecular structure of 3-(3-Bromophenyl)-3',5'-difluoropropiophenone combines three critical functional elements: a brominated phenyl ring, a propiophenone backbone, and strategic difluoro substitutions. This trifecta of features enables the compound to participate in various chemical transformations while maintaining excellent stability - a combination that answers the growing demand for multifunctional building blocks in modern chemical research.

Recent trends in AI-assisted drug discovery and computational chemistry have highlighted the importance of halogenated fluorinated compounds like 3-(3-Bromophenyl)-3',5'-difluoropropiophenone. The presence of both bromine and fluorine atoms creates unique electronic effects that influence molecular interactions, making this compound particularly valuable for developing targeted bioactive molecules. Researchers frequently search for "fluorinated aromatic ketones for drug development" and "bromine-fluorine synergy in medicinal chemistry" - queries where this compound demonstrates remarkable relevance.

From a synthetic chemistry perspective, the 3',5'-difluoro substitution pattern on the propiophenone moiety offers several advantages. The electron-withdrawing nature of fluorine atoms activates the carbonyl group toward nucleophilic attack while the 3-bromophenyl group provides an excellent handle for further functionalization through modern cross-coupling reactions. This dual functionality makes the compound a sought-after intermediate for creating complex molecular architectures.

The thermal and chemical stability of 3-(3-Bromophenyl)-3',5'-difluoropropiophenone has made it particularly useful in high-performance material applications. In the field of organic electronics, researchers are exploring its potential as a precursor for fluorinated conjugated systems. The compound's ability to influence π-electron delocalization while maintaining processability addresses common search queries like "fluorinated materials for OLEDs" and "brominated intermediates for organic semiconductors".

Analytical characterization of 3-(3-Bromophenyl)-3',5'-difluoropropiophenone typically involves advanced techniques such as NMR spectroscopy (showing distinctive fluorine couplings), mass spectrometry, and X-ray crystallography. The compound's well-defined spectral signatures make it valuable as a reference standard in method development, particularly for laboratories focusing on "halogenated compound analysis" - another frequently searched term in analytical chemistry circles.

In the context of green chemistry initiatives, the synthetic routes to 3-(3-Bromophenyl)-3',5'-difluoropropiophenone have evolved to incorporate more sustainable protocols. Modern approaches emphasize atom economy and reduced waste generation, aligning with industry searches for "eco-friendly synthesis of fluorinated compounds". The bromine atom's versatility allows for downstream transformations that minimize purification steps, reducing overall solvent use.

The commercial availability of 3-(3-Bromophenyl)-3',5'-difluoropropiophenone has expanded significantly in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers now offer the compound in various quantities with detailed certificates of analysis, responding to market needs for "high-purity fluorinated building blocks". Proper storage under inert atmosphere at controlled temperatures ensures long-term stability of this valuable chemical.

Looking toward future applications, 3-(3-Bromophenyl)-3',5'-difluoropropiophenone shows promise in emerging fields like covalent organic frameworks (COFs) and molecular machines. Its rigid yet functionalizable structure makes it an ideal candidate for constructing precision molecular assemblies - a hot topic in nanotechnology research often searched as "designer molecules for advanced materials".

For researchers considering 3-(3-Bromophenyl)-3',5'-difluoropropiophenone for their projects, several key considerations emerge. The compound's handling requirements (standard organic laboratory precautions), solubility profile (soluble in common organic solvents but not water), and reactivity characteristics should all inform experimental design. These practical aspects frequently appear in searches like "working with bromo-fluoro aromatic compounds" and "safety considerations for fluorinated ketones".

As the chemical industry continues to emphasize structural complexity and functional diversity, compounds like 3-(3-Bromophenyl)-3',5'-difluoropropiophenone will likely see expanded utilization. Its balanced combination of reactivity and stability, coupled with the growing understanding of halogen interactions in molecular systems, positions this compound as a valuable tool for addressing current challenges in molecular design and functional material development.